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Compound of Interest

Compound Name: LT175

Cat. No.: B1675333 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of

LT175, chemically identified as Tridodecylamine (CAS No. 102-87-4). Adherence to these

protocols is critical to ensure personnel safety and environmental protection. LT175 is also

known by various synonyms, including Trilaurylamine, Alamine 304, and N,N-didodecyl-1-

dodecanamine.

Immediate Safety and Hazard Information
LT175 is classified as a hazardous substance, and proper handling is imperative.

Hazards: Causes skin and serious eye irritation.[1][2][3][4][5] May also cause respiratory

irritation.[1][2][3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area or under a

chemical fume hood.[2][4]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[1][4][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing.[1][4]
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Inhalation: Move to fresh air. If not breathing, give artificial respiration.[1][4][7]

Ingestion: Clean mouth with water and seek medical attention.[1][4]

Quantitative Data Summary
The following table summarizes key quantitative data for Tridodecylamine.

Property Value

CAS Number 102-87-4

Molecular Formula C36H75N

Molecular Weight 521.99 g/mol

Appearance Almost colorless to light yellow liquid

Boiling Point 220-228 °C @ 0.03 mmHg

Melting Point 16 °C

Flash Point 216 °C / 420.8 °F

Density 0.823 g/mL at 25 °C

Water Solubility Not miscible or difficult to mix with water

Experimental Protocols: Spill and Waste Disposal
Accidental Spill Clean-up Protocol:

Ensure Proper Ventilation: Work in a well-ventilated area. For significant spills, ensure

adequate exhaust.

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or universal

binder to soak up the spilled liquid.[1]

Collect the Absorbed Material: Carefully scoop the absorbed material into a suitable, closed

container for disposal.[1]
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Decontaminate the Area: Clean the spill area thoroughly with soap and water.

Dispose of as Hazardous Waste: The container with the absorbed material must be treated

as hazardous waste.

Step-by-Step Disposal Procedure for Unused LT175:

Waste Classification: Tridodecylamine is considered a hazardous waste.[1] Consult local,

regional, and national hazardous waste regulations for complete and accurate classification.

[1][2]

Containerization:

Collect waste LT175 in a designated, properly labeled, and sealed container.

Ensure the container is compatible with the chemical and is leak-proof.

Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical

name "Tridodecylamine" and any other information required by your institution's

environmental health and safety (EHS) department.

Storage: Store the waste container in a designated hazardous waste accumulation area.

This area should be well-ventilated and away from incompatible materials such as strong

oxidizing agents, strong bases, and acids.[1]

Disposal Request: Contact your institution's EHS department or a licensed hazardous waste

disposal contractor to arrange for pickup and disposal. Do not attempt to dispose of this

chemical down the drain or in regular trash.

Disposal of Empty Containers:

Thoroughly empty the container of all contents.

Triple rinse the container with a suitable solvent. Collect the rinsate as chemical waste.

After thorough cleaning and removal or defacing of the original label, the container may be

disposed of as non-hazardous waste, in accordance with institutional policies.[8]
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Diagrams
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LT175 (Tridodecylamine) Disposal Workflow

Initial Assessment

Spill Response

Containerized Waste

Final Disposal

LT175 Waste Identified

Is it a spill?

Absorb with inert material

Yes

Place in a labeled hazardous waste container

NoCollect in a sealed container

Decontaminate spill area

Store in designated hazardous waste area

Dispose via licensed hazardous waste contractor
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Decision Pathway for LT175 Disposal

Spill/Contamination Handling

Direct Disposal

Start: LT175 for Disposal

Is the material a spill or contaminated?

Absorb spill with inert material

Yes

Transfer unused LT175 to waste container

No

Collect absorbed material and contaminated items

Package in a sealed, labeled hazardous waste container

Arrange for disposal by a certified hazardous waste handler
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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